Cas no 1806871-16-8 (2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol
• CAS No: 1806871-16-8
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4862823
• Update Time: 2025-06-11

2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol

• Inchi： 1S/C7H5BrF2N2O3/c8-6-3(7(9)10)1-5(12(14)15)4(2-13)11-6/h1,7,13H,2H2
• InChI Key： LTWLYTMQTZELCC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C(CO)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9

Additional information on 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol

Introduction to 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol (CAS No. 1806871-16-8)

2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol (CAS No. 1806871-16-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol includes a bromine atom, a difluoromethyl group, and a nitro group, all of which contribute to its chemical reactivity and biological activity. The presence of these functional groups allows for a wide range of chemical transformations, making it an attractive starting material for the synthesis of more complex molecules.

Recent studies have highlighted the importance of 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol in the development of new drugs. For instance, researchers at the University of California, San Francisco, have reported that this compound can serve as a key intermediate in the synthesis of potent inhibitors of kinases, which are enzymes involved in various cellular signaling pathways. These inhibitors have shown promise in the treatment of cancer and other diseases characterized by abnormal kinase activity.

In addition to its role in drug discovery, 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol has also been explored for its potential as a building block in the synthesis of agrochemicals. A study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound can be used to synthesize novel herbicides with improved efficacy and reduced environmental impact. The unique combination of functional groups in this molecule allows for the design of compounds with enhanced selectivity and stability.

The synthetic accessibility of 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the sequential addition of bromine, difluoromethyl, and nitro groups to a pyridine scaffold, followed by selective methylation to yield the final product. These synthetic strategies not only ensure high yields but also allow for easy modification to create analogs with varying properties.

The physical and chemical properties of 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol have been extensively studied. It is a solid at room temperature with a melting point ranging from 100°C to 105°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays. Its stability under different conditions has been confirmed through rigorous testing, ensuring its reliability as a reagent in both academic and industrial settings.

In terms of safety, handling 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol requires adherence to standard laboratory practices. While it is not classified as a hazardous material, it is important to use appropriate personal protective equipment (PPE) such as gloves and goggles when working with this compound. Proper storage conditions, including protection from moisture and light, are also recommended to maintain its integrity.

The future prospects for 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For example, recent advancements in computational chemistry have enabled researchers to predict the behavior of this molecule under various conditions, facilitating the design of more effective drugs and materials.

In conclusion, 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-methanol (CAS No. 1806871-16-8) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features and synthetic accessibility make it an essential tool for scientists working in these fields. As research progresses, it is likely that new uses for this compound will be discovered, further solidifying its importance in modern scientific endeavors.